Cas no 4630-07-3 (Valencene (Technical Grade))

• Product Name: Valencene (Technical Grade)
• CAS No: 4630-07-3
• Molecular Formula: C₁₅H₂₄
• Molecular Weight: 204.35100
• MDL: MFCD00075884
• CID: 329548
• PubChem ID: 329748283

Valencene (Technical Grade) Properties

Names and Identifiers

• Naphthalene,1,2,3,5,6,7,8,8a-octahydro-1,8a-dimethyl-7-(1-methylethenyl)-, (1R,7R,8aS)-
• (+)-Valencene
• Valencene
• Valencene, tech
• (1R,7R,8aS)-1,2,3,5,6,7,8,8a-octahydro-1,8a-dimethyl-7-(1-methylethenyl)naphthalene
• (3R,4aS,5R)-4a,5-Dimethyl-3-isopropenyl-1,2,3,4,4a,5,6,7-octahydronaphthalene
• (R)-Valencene
• FEMA 3443
• VALENCE
• Valencen
• VALENCENE 85
• 4betaH,5alpha-Eremophila-1(10),11-diene
• NSC 148969

• MDL： MFCD00075884
• InChIKey： QEBNYNLSCGVZOH-NFAWXSAZSA-N
• Inchi： InChI=1S/C15H24/c1-11(2)13-8-9-14-7-5-6-12(3)15(14,4)10-13/h7,12-13H,1,5-6,8-10H2,2-4H3/t12-,13-,15+/m1/s1
• SMILES： C=C(C)[C@@H]1CCC2=CCC[C@@H](C)[C@]2(C)C1

Computed Properties

• Exact Mass: 204.18800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 204.188
• Heavy Atom Count: 15
• Complexity: 297
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.2
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 4.72520
• PSA: 0.00000
• Refractive Index: n20/D 1.504(lit.)
  n20/D 1.504-1.510
• Boiling Point: 274 °C(lit.)
• Flash Point: Fahrenheit: 212 ° f
  Celsius: 100 ° c
  
• FEMA: 3443
• Color/Form: Light yellow liquid
• Solubility: Not determined
• Optical Activity: [α]20/D +100±25°, neat
• Density: 0.92 g/mL at 25 °C(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Eremophilane, 8,9-secoeremophilane and furoeremophilane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eremophilane, 8,9-secoeremophilane and furoeremophilane sesquiterpenoids